4-amino-2-chloro-5-methoxy-N-phenyl-benzamide

• Molecular Formula: C14H13ClN2O2
• Molecular Weight: 276.72 g/mol
• IUPAC Name: 4-amino-2-chloro-5-methoxy-N-phenylbenzamide
• InChI: InChI=1S/C14H13ClN2O2/c1-19-13-7-10(11(15)8-12(13)16)14(18)17-9-5-3-2-4-6-9/h2-8H,16H2,1H3,(H,17,18)
• InChI Key: WFUNCADYNINKKV-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C(=C1)C(=O)NC2=CC=CC=C2)Cl)N

Description

4-amino-2-chloro-5-methoxy-N-phenyl-benzamide is a useful research compound. Its molecular formula is C14H13ClN2O2 and its molecular weight is 276.72 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Stannous chloride (334 mg, 1.76 mmol) was added to a solution of 2-chloro-5-methoxy-4-nitro-N-phenyl-benzamide (180 mg, 0.59 mmol) in a mixture of ethyl acetate and ethanol (1/1, 8 mL) and the reaction mixture was stirred at room temperature overnight. The resulting mixture was partitioned between ethyl acetate (50 mL) and an aqueous solution of potassium carbonate (5%, 30 mL); the organic layer was separated, washed with brine (30 mL), dried over anhydrous sodium sulfate, filtered and evaporate under reduced pressure. The crude residue was purified by flash chromatography (hexane/EtOAc, 70/30) to give 82 mf of 4-amino-2-chloro-5-methoxy-N-phenyl-benzamide as an off-white solid.